Formononetin-B-D-glucuronide sodium salt
Formononetin-B-D-glucuronide sodium salt
Formononetin 7-O-glucuronide is an isoflavonoid and an acrovestone.
Brand Name:
Vulcanchem
CAS No.:
18524-03-3
VCID:
VC0134081
InChI:
InChI=1S/C22H20O10/c1-29-11-4-2-10(3-5-11)14-9-30-15-8-12(6-7-13(15)16(14)23)31-22-19(26)17(24)18(25)20(32-22)21(27)28/h2-9,17-20,22,24-26H,1H3,(H,27,28)/t17-,18-,19+,20-,22+/m0/s1
SMILES:
C1=CC(=CC=C1C2=COC3=C(C2=O)C=CC(=C3)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
Molecular Formula:
C22H20O10
Molecular Weight:
444.4 g/mol
Formononetin-B-D-glucuronide sodium salt
CAS No.: 18524-03-3
Cat. No.: VC0134081
Molecular Formula: C22H20O10
Molecular Weight: 444.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Formononetin 7-O-glucuronide is an isoflavonoid and an acrovestone. |
|---|---|
| CAS No. | 18524-03-3 |
| Molecular Formula | C22H20O10 |
| Molecular Weight | 444.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-(4-methoxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H20O10/c1-29-11-4-2-10(3-5-11)14-9-30-15-8-12(6-7-13(15)16(14)23)31-22-19(26)17(24)18(25)20(32-22)21(27)28/h2-9,17-20,22,24-26H,1H3,(H,27,28)/t17-,18-,19+,20-,22+/m0/s1 |
| Standard InChI Key | UMBVLOHYPOQARY-SXFAUFNYSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O |
| SMILES | C1=CC(=CC=C1C2=COC3=C(C2=O)C=CC(=C3)OC4C(C(C(C(O4)C(=O)O)O)O)O)O |
| Canonical SMILES | COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OC4C(C(C(C(O4)C(=O)O)O)O)O |
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